Cas no 343857-59-0 (5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane)

• Product Name: 5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane
• CAS No: 343857-59-0
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 6041088
• PubChem ID: 12728135
• Update Time: 2025-05-23

5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane
• EN300-1991509
• 343857-59-0

• Inchi： 1S/C9H7BrO3/c10-6-2-8-7(12-4-13-8)1-5(6)9-3-11-9/h1-2,9H,3-4H2
• InChI Key： IFZSJIPBXKLVID-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C1CO1)OCO2

Computed Properties

• Exact Mass: 241.95786g/mol
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31Ų

Additional information on 5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane

Introduction to CAS No 343857-59-0: 5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane

The compound CAS No 343857-59-0, also known as 5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical behavior. The molecule's structure, which includes a bromine atom at the 5-position and an oxirane (epoxide) group at the 6-position of a dioxaindane framework, makes it a valuable building block for various chemical transformations.

Recent studies have highlighted the potential of 5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. The bromine substituent at the 5-position facilitates various substitution reactions, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

The synthesis of CAS No 343857-59-0 involves a multi-step process that typically begins with the preparation of the dioxaindane skeleton. This is followed by bromination at the 5-position and subsequent epoxidation to introduce the oxirane group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined this synthesis process, making it more efficient and scalable for industrial applications.

In terms of physical properties, 5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane exhibits a melting point of approximately 120°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, revealing its robustness in both acidic and basic environments.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. For instance, researchers have successfully incorporated it into polymer networks to enhance mechanical strength and thermal stability. The oxirane group plays a critical role in these applications by providing reactive sites for cross-linking reactions.

Recent research has also explored the biological activity of CAS No 343857-59-0 derivatives. In vitro studies have demonstrated their ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in treating chronic inflammatory diseases such as arthritis and asthma.

In conclusion, CAS No 343857-59-0: 5-bromo-6-(oxiran-2-yl)-1,3-dioxaindane is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with its favorable chemical properties, positions it as a valuable tool for advancing scientific research and industrial innovation.